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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 1-
(Aminomethyl)cyclopentanol (CAS No: 45511-81-7). Adherence to these guidelines is crucial
to ensure personal safety and minimize environmental impact in a laboratory setting.

Hazard Identification and Summary

1-(Aminomethyl)cyclopentanol is a chemical compound that requires careful handling due to
its potential health hazards. Based on available safety data, the compound is classified with the
following hazards:

Skin Corrosion/Irritation: Can cause skin irritation or burns upon contact.[1][2]

Serious Eye Damage/Eye Irritation: Poses a risk of serious eye damage or irritation.[2]

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Acute Toxicity (Inhalation): May be harmful if inhaled, potentially causing respiratory irritation.

[2]14]

The toxicological properties of this compound have not been thoroughly investigated, and it
should be handled with the caution appropriate for a potentially hazardous substance.[4]

Quantitative Data Summary
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While specific quantitative data for 1-(Aminomethyl)cyclopentanol is limited in many safety
data sheets, the following table summarizes available information.

Property Value Source
Molecular Formula C6H13NO [1]
Molecular Weight 115.17 g/mol [1]

GHS Hazard Statements H302, H315, H319, H33z, 2]

H335

Signal Word Warning [2][3]
Flash Point No data available [4]
Boiling Point No data available [4]
Melting Point No data available [4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-
(Aminomethyl)cyclopentanol.

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.[2]

e Skin Protection:

o Gloves: Use compatible, chemical-resistant gloves. Inspect gloves for any signs of
degradation before use.[2] Follow proper glove removal technique to avoid skin contact.[2]

o Lab Coat: A full-sleeved lab coat is required.
o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
dust or aerosols, use a NIOSH-approved respirator.[2][4]
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Experimental Protocols: Safe Handling and Storage

4.1. General Handling

» Ventilation: Always handle 1-(Aminomethyl)cyclopentanol in a well-ventilated area,
preferably within a chemical fume hood.[2][4]

» Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[5] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][4]

» Hygiene: Wash hands thoroughly after handling and before breaks.[2] Contaminated clothing
should be removed immediately and washed before reuse.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
4.2. Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

e Incompatibilities: Store away from strong oxidizing agents.[5]

» Security: For regulated substances, store in a locked and secure area.[1]

Emergency Procedures

5.1. First-Aid Measures

 If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][4]

¢ In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][4]

¢ In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[1][2]
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 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1][4]

5.2. Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection.[1][4] Avoid breathing vapors and ensure adequate ventilation.[1][4]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

o Containment and Cleanup: For spills, contain the material and collect it with an inert
absorbent material. Transfer the material to a suitable, labeled container for disposal.[4]

5.3. Fire-Fighting Measures
» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Specific Hazards: The specific hazards arising from the chemical in a fire are not fully
characterized, but may include the release of toxic gases.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Waste Disposal

Dispose of 1-(Aminomethyl)cyclopentanol and its containers in accordance with all
applicable federal, state, and local regulations. Do not allow the product to enter drains.[2]

Visualized Protocols
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Caption: Workflow for the safe handling of 1-(Aminomethyl)cyclopentanol.
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Caption: Emergency response protocol for a 1-(Aminomethyl)cyclopentanol spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1282178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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